Cas no 1807308-76-4 (Methyl 5-cyano-4-hydroxymethyl-2-methoxybenzoate)

• Product Name: Methyl 5-cyano-4-hydroxymethyl-2-methoxybenzoate
• CAS No: 1807308-76-4
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4795975
• Update Time: 2023-08-17

Methyl 5-cyano-4-hydroxymethyl-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-hydroxymethyl-2-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-15-10-4-8(6-13)7(5-12)3-9(10)11(14)16-2/h3-4,13H,6H2,1-2H3
• InChI Key： WDMJRDJSKPBLQL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 0.6
• Topological Polar Surface Area: 79.6